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Compound of Interest

Compound Name: 3-Thiazol-2-yl-benzaldehyde

Cat. No.: B1320473 Get Quote

An In-depth Technical Guide to 3-Thiazol-2-yl-benzaldehyde (CAS: 885465-97-4)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

3-Thiazol-2-yl-benzaldehyde, a heterocyclic building block with potential applications in

medicinal chemistry and materials science. This guide consolidates available data, outlines

plausible experimental workflows, and illustrates key relationships to support further research

and development.

Core Properties and Identifiers
3-Thiazol-2-yl-benzaldehyde is a solid organic compound featuring a benzaldehyde ring

substituted with a thiazole group at the meta-position.[1][2] Its structure combines the reactive

aldehyde functionality with the thiazole motif, a privileged scaffold in medicinal chemistry known

for a wide range of biological activities.[3][4][5]

Chemical Identifiers
A consistent and accurate identification of a chemical compound is crucial for research and

regulatory purposes. The following table summarizes the key identifiers for 3-Thiazol-2-yl-
benzaldehyde.
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Identifier Value

CAS Number 885465-97-4[6][7][8][9]

IUPAC Name 3-(1,3-thiazol-2-yl)benzaldehyde[8]

Molecular Formula C₁₀H₇NOS[6][8][9]

SMILES O=Cc1cccc(c1)-c2nccs2[1][2]

InChI
1S/C10H7NOS/c12-7-8-2-1-3-9(6-8)10-11-4-5-

13-10/h1-7H[1][2]

InChI Key YJMGIEKCDQXKKZ-UHFFFAOYSA-N[1][2][9]

Physicochemical Properties
The physicochemical properties of a compound are fundamental to understanding its behavior

in various experimental and biological systems.

Property Value

Molecular Weight 189.23 g/mol [2][6][9]

Appearance Solid[1][2]

Boiling Point 355.8 °C at 760 mmHg[6]

Density 1.269 g/cm³[6]

Flash Point 169.0 °C[6]

LogP 2.62[6]

Refractive Index 1.645[6]

PSA (Polar Surface Area) 58.20 Å²[6]

Synthesis and Reactivity
While specific, detailed synthesis protocols for 3-Thiazol-2-yl-benzaldehyde are not widely

published in peer-reviewed literature, its structure suggests plausible synthetic routes based on
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established methodologies for thiazole formation.

Conceptual Synthesis Workflow
A common method for synthesizing 2-substituted thiazoles is the Hantzsch thiazole synthesis

or related condensation reactions. A logical approach would involve the reaction of a thioamide

with an α-halocarbonyl compound. The following diagram illustrates a conceptual workflow for

the synthesis of the target molecule.

Conceptual Synthesis of 3-Thiazol-2-yl-benzaldehyde
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Caption: Conceptual workflow for the synthesis of 3-Thiazol-2-yl-benzaldehyde.

Experimental Protocol: General Procedure for Schiff
Base Formation
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The aldehyde group in 3-Thiazol-2-yl-benzaldehyde is a reactive handle for constructing

larger, more complex molecules. A common reaction is the formation of a Schiff base (an imine)

through condensation with a primary amine. This is a foundational step in the synthesis of

many heterocyclic compounds and potential drug candidates.[10]

Methodology:

Dissolution: Dissolve 3-Thiazol-2-yl-benzaldehyde (1 equivalent) in a suitable solvent, such

as ethanol or methanol (10-20 mL).

Addition of Amine: To this solution, add an equimolar amount of the desired primary amine.

Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

Reaction: Reflux the mixture for a period determined by reaction monitoring (e.g., via Thin

Layer Chromatography - TLC).

Isolation: Upon completion, cool the reaction mixture. The Schiff base product may

precipitate and can be collected by filtration. If it remains in solution, the solvent can be

removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent.
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Workflow for Schiff Base Formation
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Biological Activities of the Thiazole Scaffold

Reported Biological Activities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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